3-Methoxyisoquinoline
Overview
Description
Synthesis Analysis
The synthesis of 3-Methoxyisoquinoline and its derivatives has been a subject of research. For instance, the cyclization of the methyl 2-(2,2,2-trifluoroacetylamino)acrylate arylation product using methyl 4,6-dichloro-2-iodobenzoate gives the corresponding 1-methoxyisoquinoline-3-carboxylic acid ester .
Molecular Structure Analysis
The molecular formula of this compound is C10H9NO. The structure of this compound consists of a benzene ring fused with a pyridine ring, which contains a nitrogen atom .
Chemical Reactions Analysis
The chemical reactions of this compound have been studied. For example, the cyclization of the methyl 2-(2,2,2-trifluoroacetylamino)acrylate arylation product using methyl 4,6-dichloro-2-iodobenzoate gives the corresponding 1-methoxyisoquinoline-3-carboxylic acid ester .
Physical and Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 159.18 g/mol. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.
Scientific Research Applications
Antibacterial and Antifungal Applications
- Antibacterial and Antifungal Activities : Compounds related to 3-Methoxyisoquinoline, isolated from the fermentation of an endophytic fungus, demonstrated strong antifungal activity and potent antibacterial activity against Staphylococcus aureus. This suggests potential applications in treating bacterial and fungal infections (Ma et al., 2017).
Drug Synthesis and Chemical Applications
- Synthesis of Derivatives : A study detailed the synthesis of 6-Methoxyisoquinoline-5-Carbonitrile, an important intermediate in drug and dye production. This highlights the role of this compound derivatives in the synthesis of pharmaceuticals and dyes (Zhou Xin-rui, 2005).
Applications in Cancer Research
- Cytotoxicity Against Tumor Cells : An isoquinoline alkaloid structurally related to this compound showed moderate cytotoxicity against esophageal squamous cancer cells, indicating potential for developing anticancer agents (Guo et al., 2017).
- Isoquinolines in Antitumor Agents : A study on 2-phenylquinolin-4-ones, including this compound analogues, found significant inhibitory activity against various tumor cell lines, suggesting their potential as antitumor agents (Chou et al., 2010).
Miscellaneous Applications
- Haliclona Species and Cytotoxicity : Isoquinoline alkaloids, including compounds related to this compound, isolated from the marine sponge Haliclona sp., showed significant cytotoxicity against human tumor cell lines, indicating potential pharmacological applications (Rashid et al., 2001).
Safety and Hazards
Future Directions
3-Methoxyisoquinoline has attracted significant research attention due to its diverse biological properties and potential applications in various fields. The isoquinoline structure has been recognized as a core template in drug design because of its broad spectrum of bioactivity . This suggests that this compound and its derivatives could be potential candidates for future drug development .
Properties
IUPAC Name |
3-methoxyisoquinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO/c1-12-10-6-8-4-2-3-5-9(8)7-11-10/h2-7H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODOCQUFZHZWFEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC=CC=C2C=N1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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